Cas no 102020-55-3 (Benzoic acid, 3,4,5-tributoxy-)

• Product Name: Benzoic acid, 3,4,5-tributoxy-
• CAS No: 102020-55-3
• MF: C₁₉H₃₀O₅
• MW: 338.438506603241
• CID: 1131466
• Update Time: 2024-07-26

Benzoic acid, 3,4,5-tributoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4,5-tributoxy-

• Inchi： 1S/C19H30O5/c1-4-7-10-22-16-13-15(19(20)21)14-17(23-11-8-5-2)18(16)24-12-9-6-3/h13-14H,4-12H2,1-3H3,(H,20,21)
• InChI Key： MYRJYOCCEFUWBR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OCCCC)=C(OCCCC)C(OCCCC)=C1

Computed Properties

• Exact Mass: 658.42354

Experimental Properties

• Density: 1.049±0.06 g/cm3(Predicted)
• Melting Point: 70.5 °C
• Boiling Point: 451.4±40.0 °C(Predicted)
• PSA: 64.99
• pka: 4.19±0.10(Predicted)